Cas no 1806343-64-5 (7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde)

• Product Name: 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde
• CAS No: 1806343-64-5
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 4817073
• Update Time: 2025-10-13

7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C9H7NO2S/c1-13-7-4-2-3-6-9(7)12-8(5-11)10-6/h2-5H,1H3
• InChI Key： CMJPEMVHDUFDRI-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1OC(C=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4

Additional information on 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde

7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde: A Comprehensive Overview

The compound 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde, identified by the CAS number 1806343-64-5, is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of heterocyclic compounds, specifically the benzo[d]oxazole derivatives, which have garnered considerable attention due to their unique structural features and versatile applications.

The structure of 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde consists of a benzo[d]oxazole ring system with a methylthio group attached at the 7-position and a carboxaldehyde group at the 2-position. This combination of functional groups imparts the molecule with distinctive electronic and steric properties, making it an intriguing subject for both fundamental and applied research. The benzo[d]oxazole core is known for its aromaticity and conjugation, which are key factors in determining its reactivity and stability.

Recent studies have highlighted the potential of 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde in drug discovery and development. Researchers have explored its role as a lead compound in the design of new pharmaceutical agents, particularly in the context of anti-cancer therapies. The methylthio group has been shown to enhance the molecule's bioavailability and selectivity, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, this compound has also found relevance in material science. The carboxaldehyde group in 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde enables it to participate in various cross-coupling reactions, which are crucial for the synthesis of advanced materials such as polymers, coatings, and sensors. Its ability to form stable covalent bonds with other functional groups makes it a valuable building block in nanotechnology.

The synthesis of 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde typically involves multi-step organic reactions, including oxidation, alkylation, and cyclization processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The physical and chemical properties of 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, electronic distribution, and thermal stability. Such information is critical for optimizing its performance in various applications.

In terms of biological activity, recent studies have demonstrated that 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential use in developing new therapeutic agents for treating chronic inflammatory diseases and oxidative stress-related disorders.

The integration of computational chemistry tools has further enhanced our understanding of the molecular behavior of 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde. Quantum mechanical calculations have provided detailed insights into its electronic structure, reactivity patterns, and interaction with biological systems. Such computational studies are instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, 7-(Methylthio)benzo[d]oxazole-2-carboxaldehyde, with its unique structural features and diverse functional groups, represents a versatile molecule with immense potential across multiple disciplines. Its applications span from drug development to material science, with ongoing research continuously uncovering new avenues for its utilization. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations.